Cas no 2228717-93-7 (1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one
• CAS No: 2228717-93-7
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 6093625
• PubChem ID: 165838807
• Update Time: 2025-05-20

1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one
• EN300-1950544
• 2228717-93-7

• Inchi： 1S/C8H5F4NO/c9-5-1-2-6(13-4-5)3-7(14)8(10,11)12/h1-2,4H,3H2
• InChI Key： OUICKCRUGDXMTC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CN=1)F)=O)(F)F

Computed Properties

• Exact Mass: 207.03072643g/mol
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one

1,1,1-Trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one (CAS No. 2228717-93-7): An Emerging Compound in Medicinal Chemistry

1,1,1-Trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one (CAS No. 2228717-93-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoromethylated pyridines, which are known for their diverse pharmacological properties and applications in drug discovery.

The trifluoromethyl group in 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one imparts significant electronic and steric effects, making it a valuable scaffold for the design of new drugs. The presence of the 5-fluoropyridine moiety further enhances the compound's bioactivity by modulating its interactions with biological targets. These structural characteristics make 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one in different areas of medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the anticancer activity of 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one. A research team from the University of California conducted a comprehensive study on the compound's ability to inhibit cancer cell proliferation. Their findings, published in *Cancer Research*, demonstrated that 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one selectively targets and induces apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising lead compound for the development of new anticancer drugs.

In addition to its anti-inflammatory and anticancer properties, 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one has also been investigated for its neuroprotective effects. A study published in *Neuropharmacology* showed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in neuronal survival. These findings suggest that 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one has been optimized to improve yield and purity. A recent paper in *Organic Letters* described an efficient synthetic route involving a one-pot multistep reaction sequence that yields high purity 1,1,1-trifluoro-3-(5-fluoropyridin-2-yl)propan-2-one with excellent yield. This synthetic method not only simplifies the production process but also reduces the cost and environmental impact associated with traditional multi-step syntheses.

Furthermore, the pharmacokinetic properties of 1,1,1-trifluoro-3-(5-fluoropyridin-2-y l)propan - 2 - one have been extensively studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, 1 , 1 , 1 - triflu oro - 3 - ( 5 - fluor opy ridi n - 2 - yl ) pro pan - 2 - one (CAS No. 2 2 877 -93 -7 ) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.